3-[(Trimethylsilyl)methyl]oxane-3-carbaldehyde

• Molecular Formula: C10H20O2Si
• Molecular Weight: 200.35 g/mol
• IUPAC Name: 3-(trimethylsilylmethyl)oxane-3-carbaldehyde
• InChI: InChI=1S/C10H20O2Si/c1-13(2,3)9-10(7-11)5-4-6-12-8-10/h7H,4-6,8-9H2,1-3H3
• InChI Key: URTHMLYMGQSPAD-UHFFFAOYSA-N
• Canonical SMILES: C[Si](C)(C)CC1(CCCOC1)C=O

Description

3-[(Trimethylsilyl)methyl]oxane-3-carbaldehyde is a bicyclic organic compound featuring an oxane (tetrahydropyran) ring substituted at the 3-position with a trimethylsilyl (TMS) methyl group and a carbaldehyde moiety. The TMS group confers unique steric and electronic properties, while the aldehyde functionality enhances reactivity in nucleophilic additions and condensations.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-[(Trimethylsilyl)methyl]oxane-3-carbaldehyde typically involves the reaction of trimethylsilyl chloride with an appropriate oxane derivative under controlled conditions. The reaction is usually carried out in the presence of a base such as triethylamine to facilitate the formation of the desired product .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale, with optimization of reaction conditions to ensure high yield and purity. The use of automated reactors and continuous flow systems can enhance the efficiency and scalability of the production process .

Chemical Reactions Analysis

Types of Reactions

3-[(Trimethylsilyl)methyl]oxane-3-carbaldehyde undergoes various types of chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to form the corresponding carboxylic acid.

Reduction: The aldehyde group can be reduced to form the corresponding alcohol.

Substitution: The trimethylsilyl group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Common reducing agents include sodium borohydride (NaBH₄) and lithium aluminum hydride (LiAlH₄).

Substitution: Reagents such as halogens or organometallic compounds can be used for substitution reactions.

Major Products Formed

Oxidation: Formation of 3-[(Trimethylsilyl)methyl]oxane-3-carboxylic acid.

Reduction: Formation of 3-[(Trimethylsilyl)methyl]oxane-3-methanol.

Substitution: Formation of various substituted oxane derivatives depending on the substituent used.

Scientific Research Applications

3-[(Trimethylsilyl)methyl]oxane-3-carbaldehyde has several applications in scientific research, including:

Chemistry: Used as a building block in the synthesis of more complex organosilicon compounds.

Biology: Investigated for its potential use in biochemical assays and as a reagent in molecular biology.

Medicine: Explored for its potential therapeutic properties and as a precursor in the synthesis of pharmaceutical compounds.

Industry: Utilized in the production of specialty chemicals and materials with unique properties.

Mechanism of Action

The mechanism of action of 3-[(Trimethylsilyl)methyl]oxane-3-carbaldehyde involves its interaction with specific molecular targets and pathways. The trimethylsilyl group can enhance the compound’s stability and reactivity, allowing it to participate in various chemical reactions. The aldehyde group can form covalent bonds with nucleophiles, facilitating its use in synthetic chemistry .

Comparison with Similar Compounds

Structural Analogues

a) Methyl (3R,4S)-3-hydroxyoxane-4-carboxylate

• Structure : Contains an oxane ring with a hydroxyl group at C3 and a carboxylate ester at C4.
• Key Differences : Lacks the TMS-methyl and aldehyde groups but shares the oxane scaffold. The hydroxyl group increases hydrophilicity, contrasting with the lipophilic TMS group in the target compound.
• Applications : Widely used in pharmaceutical synthesis due to its stereochemical versatility .

b) rac-(2R,3R)-2-(1-ethyl-1H-pyrazol-4-yl)oxane-3-carbaldehyde

• Structure : Oxane ring with a pyrazole substituent at C2 and a carbaldehyde at C3.
• This alters reactivity in catalytic systems and biological interactions.
• Applications : Explored in agrochemical research for its heterocyclic bioactivity .

c) Methyl 3-(trimethylsilyl)penta-3,4-dienoate

• Structure: Allenylsilane ester with a TMS group conjugated to a dienoate system.
• Key Differences : The linear allene backbone contrasts with the cyclic oxane scaffold. The TMS group here stabilizes the allene via σ-π conjugation, enhancing its utility in enantioselective reactions .

Table 1: Structural and Functional Comparisons

Compound	Core Structure	Key Substituents	Key Properties	Applications
3-[(TMS)methyl]oxane-3-carbaldehyde	Oxane	TMS-methyl, carbaldehyde	Lipophilic, electrophilic	Hypothetical: Catalysis, materials
Methyl (3R,4S)-3-hydroxyoxane-4-carboxylate	Oxane	Hydroxyl, carboxylate ester	Hydrophilic, chiral	Pharmaceuticals
rac-Pyrazole-oxane-carbaldehyde	Oxane	Pyrazole, carbaldehyde	Aromatic, H-bond acceptor	Agrochemicals
Methyl 3-TMS-penta-3,4-dienoate	Allene	TMS, ester	Conjugated, stereodirecting	Enantioselective synthesis

Physicochemical Properties

• Lipophilicity : The TMS group increases logP compared to hydroxyl or pyrazole analogs, impacting solubility in organic solvents and membrane permeability—critical for drug design.
• Thermal Stability : Silyl groups generally enhance thermal stability. The target compound may decompose at higher temperatures than its hydroxylated analog ().
• Spectroscopic Signatures : The aldehyde proton in the target compound would resonate downfield (~9–10 ppm in $^1$H NMR), distinct from ester or pyrazole protons in analogs.

Biological Activity

3-[(Trimethylsilyl)methyl]oxane-3-carbaldehyde is a unique chemical compound characterized by its trimethylsilyl group attached to an oxolane ring, along with an aldehyde functional group. This compound has garnered interest in organic synthesis and medicinal chemistry due to its potential biological activities. This article delves into the biological activity of this compound, synthesizing available data from various studies and sources.

Chemical Structure and Properties

The molecular formula of 3-[(Trimethylsilyl)methyl]oxane-3-carbaldehyde is $C_{10}H_{20}O_2Si$, with a molecular weight of approximately 186.32 g/mol. Its structure includes:

• An oxolane ring , which contributes to its cyclic nature.
• A trimethylsilyl group , enhancing its stability and reactivity.
• An aldehyde functional group , suggesting potential interactions with biological nucleophiles.

Biological Activity Overview

While specific biological activity data for 3-[(Trimethylsilyl)methyl]oxane-3-carbaldehyde is limited, compounds with similar structures often exhibit noteworthy biological properties. The presence of the aldehyde group indicates potential reactivity in biochemical pathways, which may lead to therapeutic applications.

Potential Biological Activities

• Antimicrobial Activity : Aldehyde-containing compounds have been shown to possess antimicrobial properties, potentially inhibiting bacterial growth by interacting with microbial enzymes or structural proteins.
• Antioxidant Properties : Compounds with similar functionalities may exhibit antioxidant effects, scavenging free radicals and protecting cells from oxidative stress.
• Reactivity with Biological Nucleophiles : The aldehyde group can react with amino acids and other nucleophiles, potentially leading to modifications in proteins that could affect their function.

Study on Aldehyde Derivatives

A study published in Molecules highlighted the biological activities of various aldehyde derivatives, noting their ability to inhibit bacterial growth. While 3-[(Trimethylsilyl)methyl]oxane-3-carbaldehyde was not specifically tested, similar aldehydes demonstrated significant antimicrobial effects against pathogens like E. coli and Staphylococcus aureus .

Antioxidant Activity Research

Research on related compounds indicated that aldehydes can exhibit antioxidant activity. For instance, studies have shown that certain aldehydes can protect against oxidative damage in cellular models, suggesting that 3-[(Trimethylsilyl)methyl]oxane-3-carbaldehyde could also possess similar properties .

Synthesis Methods

The synthesis of 3-[(Trimethylsilyl)methyl]oxane-3-carbaldehyde typically involves the reaction of trimethylsilyl chloride with an appropriate oxane derivative in the presence of a base like triethylamine. This method allows for controlled conditions that enhance yield and purity .

Comparative Analysis of Similar Compounds

Compound Name	Molecular Formula	Notable Features
3-(Ethoxymethyl)oxolane-3-carbaldehyde	$C_{10}H_{20}O_2$	Contains an ethoxy group instead of trimethylsilyl
4-(Trimethylsilylmethyl)oxane	$C_{10}H_{20}O_2Si$	Different position of the trimethylsilyl group
2-(Trimethylsilylmethyl)furan	$C_{10}H_{18}O_2Si$	Furan ring instead of oxolane

The distinctiveness of 3-[(Trimethylsilyl)methyl]oxane-3-carbaldehyde lies in its specific arrangement of functional groups, which may confer unique reactivity compared to its analogues .